Cas no 74829-95-1 (Cyclohexanesulfinic acid, sodium salt)

• Product Name: Cyclohexanesulfinic acid, sodium salt
• CAS No: 74829-95-1
• MF: C₆H₁₁NaO₂S
• MW: 170.20511174202
• MDL: MFCD20233346
• CID: 1770515
• PubChem ID: 23706190
• Update Time: 2025-06-09

Cyclohexanesulfinic acid, sodium salt Chemical and Physical Properties

Names and Identifiers

• Cyclohexanesulfinic acid, sodium salt
• Na-Cyclohexylsulfinat
• Natrium-cyclohexansulfinat
• sodium cyclohexyl-sulfinate
• Sodium Cyclohexylsulfinate
• Cyclohexanesulfinic acid sodium salt
• SCHEMBL3347224
• VKOSCBDFLPBMCB-UHFFFAOYSA-M
• Cyclohexanesulfinicacidsodiumsalt
• sodium cyclohexanesulfinate
• EN300-722696
• sodium;cyclohexanesulfinate
• F74142
• 74829-95-1

• MDL： MFCD20233346
• Inchi： 1S/C6H12O2S.Na/c7-9(8)6-4-2-1-3-5-6;/h6H,1-5H2,(H,7,8);/q;+1/p-1
• InChI Key： VKOSCBDFLPBMCB-UHFFFAOYSA-M
• SMILES： [Na+].C1(S([O-])=O)CCCCC1

Computed Properties

• Exact Mass: 170.03800
• Monoisotopic Mass: 170.03774504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.34000
• LogP: 2.06390

Additional information on Cyclohexanesulfinic acid, sodium salt

Cyclohexanesulfinic Acid, Sodium Salt (CAS No 74829-95-1): A Comprehensive Overview

The compound Cyclohexanesulfinic acid, sodium salt (CAS No 74829-95-1) is a significant chemical entity with diverse applications across various industries. This compound is derived from the sulfonic acid group attached to a cyclohexane ring, making it a versatile molecule with unique chemical properties. The sodium salt form of cyclohexanesulfinic acid is particularly valuable due to its enhanced solubility in aqueous solutions, which facilitates its use in numerous industrial and pharmaceutical processes.

Recent studies have highlighted the potential of cyclohexanesulfinic acid, sodium salt in the field of catalysis. Researchers have demonstrated that this compound can act as an efficient catalyst in various organic reactions, including oxidation and epoxidation processes. Its ability to stabilize reactive intermediates makes it an attractive option for green chemistry applications, where reducing environmental impact is a priority.

In addition to its catalytic applications, cyclohexanesulfinic acid, sodium salt has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its unique structure allows for the formation of bioactive compounds with potential therapeutic benefits. For instance, derivatives of this compound have been explored for their anti-inflammatory and antioxidant properties, which could pave the way for novel drug development.

The synthesis of cyclohexanesulfinic acid, sodium salt typically involves sulfonation of cyclohexane followed by neutralization with sodium hydroxide. This process ensures high purity and consistency in the final product, which is crucial for its application in sensitive industrial and medical processes.

From an environmental standpoint, the biodegradability of cyclohexanesulfinic acid, sodium salt has been a topic of interest. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, making it a more eco-friendly alternative compared to some other sulfonic acid derivatives.

In conclusion, cyclohexanesulfinic acid, sodium salt (CAS No 74829-95-1) is a multifaceted compound with promising applications across various sectors. Its role as a catalyst and intermediate in drug synthesis underscores its importance in modern chemistry and pharmacology. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing technological and medical innovations.